Cas no 13166-10-4 (2-Isopropylidenemalononitrile)

• Product Name: 2-Isopropylidenemalononitrile
• CAS No: 13166-10-4
• MF: C₆H₆N₂
• MW: 106.125240802765
• MDL: MFCD00082572
• CID: 138442
• PubChem ID: 533473
• Update Time: 2025-10-28

2-Isopropylidenemalononitrile Chemical and Physical Properties

Names and Identifiers

• Isopropylidenemalononitrile
• 2-(1-methylethylidene)Propanedinitrile
• 2-Isopropylidene-malononitrile
• 2-propan-2-ylidenepropanedinitrile
• Propanedinitrile,2-(1-methylethylidene)-
• 1,1-Dicyano-2-methyl-1-propene
• 1,1'-dimethyl-2,2'-dicyanoethylene
• 2-cyano-3-methyl-2-butenenitrile
• isopropylidene malonic acid dinitrile
• propan-2-ylidenepropanedinitrile
• 1-Methylethylidenemalononitrile
• 2-Isopropylidenepropanedinitrile
• 2-(propan-2-ylidene)Malononitrile
• (1-Methylethylidene)malononitrile
• 2-(propan-2-ylidene)propanedinitrile
• NVBHWAQBDJEGEO-UHFFFAOYSA-N
• Tetracyanathylen
• Propanedinitrile, (1-methylethylidene)-
• STL301078
• NE6256
• FT-0627488
• DTXSID80336394
• CS-0134582
• MFCD00082572
• 13166-10-4
• 1,1-dimethyl-2,2-dicyanoethene
• AKOS015838447
• SCHEMBL2454582
• D91169
• A934215
• I0488
• 2-Isopropylidenemalononitrile
• InChI=1/C6H6N2/c1-5(2)6(3-7)4-8/h1-2H
• 2-(1-Methylethylidene)malononitrile #
• EN300-101179
• SY053215
• DB-042047

• MDL： MFCD00082572
• Inchi： 1S/C6H6N2/c1-5(2)6(3-7)4-8/h1-2H3
• InChI Key： NVBHWAQBDJEGEO-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C(\C)/C

Computed Properties

• Exact Mass: 231.10300
• Monoisotopic Mass: 106.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.96
• Boiling Point: 112°C/25mmHg(lit.)
• Flash Point: 101°C
• Refractive Index: 1.4680-1.4710
• PSA: 44.48000
• LogP: 3.09580
• Solubility: Not determined

2-Isopropylidenemalononitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S25; S36/37/39
• Risk Phrases：R23/24/25; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Isopropylidenemalononitrile

Introduction to 2-Isopropylidenemalononitrile (CAS No. 13166-10-4)

2-Isopropylidenemalononitrile, with the chemical formula C₆H₅N₂ and CAS number 13166-10-4, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound has garnered attention due to its versatile reactivity and its role in the development of various biologically active molecules. Its unique structure, featuring an isopropylidene group and malononitrile moieties, makes it a valuable building block for constructing complex heterocyclic frameworks and functionalized compounds.

The isopropylidenemalononitrile moiety contributes to the compound's ability to participate in diverse chemical transformations, including condensation reactions, cyclization processes, and nucleophilic additions. These reactions are pivotal in synthesizing pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies have further highlighted the utility of this compound in constructing intricate molecular architectures with high precision and yield.

In the realm of pharmaceutical research, 2-Isopropylidenemalononitrile has been explored as a precursor for developing novel therapeutic agents. Its incorporation into drug candidates has shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have demonstrated its role in synthesizing derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the compound's potential as a scaffold for drug discovery initiatives.

The synthetic applications of 2-Isopropylidenemalononitrile extend beyond pharmaceuticals into materials science and polymer chemistry. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Researchers have investigated its use in creating high-performance resins, coatings, and adhesives that exhibit enhanced thermal stability and mechanical strength. Such applications highlight the compound's broad utility across multiple industries.

Recent studies have also delved into the catalytic transformations of 2-Isopropylidenemalononitrile, revealing new pathways for efficient synthesis of complex molecules. Transition metal-catalyzed reactions, in particular, have shown promise in facilitating the formation of carbon-carbon and carbon-nitrogen bonds with high selectivity. These advancements not only improve synthetic efficiency but also open doors for innovative molecular design strategies.

The pharmacological potential of derivatives derived from 2-Isopropylidenemalononitrile continues to be a focal point in medicinal chemistry research. By modifying its structural framework, scientists aim to develop compounds with improved pharmacokinetic profiles and reduced side effects. Preclinical studies have indicated that certain derivatives exhibit significant biological activity against targets associated with neurological disorders, cancer, and infectious diseases. These findings suggest that further exploration of this compound class could yield groundbreaking therapeutic solutions.

In conclusion, 2-Isopropylidenemalononitrile (CAS No. 13166-10-4) represents a multifaceted compound with extensive applications in synthetic chemistry, pharmaceuticals, and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers aiming to develop novel materials and drugs. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand even further, driving innovation across multiple scientific disciplines.